Cas no 42939-93-5 (TREHALOSE C16)

• Product Name: TREHALOSE C16
• CAS No: 42939-93-5
• MF: C₂₈H₅₂O₁₂
• MW: 580.705290794373
• CID: 4784383
• Update Time: 2025-06-03

TREHALOSE C16 Chemical and Physical Properties

Names and Identifiers

• TREHALOSE C16
• Trehalose 6-hexadecanoate
• α-D-Glucopyranoside, α-D-glucopyranosyl, 6-hexadecanoate

• Inchi： 1S/C28H52O12/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(30)37-17-19-22(32)24(34)26(36)28(39-19)40-27-25(35)23(33)21(31)18(16-29)38-27/h18-19,21-29,31-36H,2-17H2,1H3/t18-,19-,21-,22-,23+,24+,25-,26-,27-,28-/m1/s1
• InChI Key： VNHFMAKRYDWMAF-FJUFGMPQSA-N
• SMILES： O([C@]1([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)[C@@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](COC(=O)CCCCCCCCCCCCCCC)O1)O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 114-116 °C
• Boiling Point: 737.8±60.0 °C(Predicted)
• pka: 12.75±0.70(Predicted)

TREHALOSE C16 Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids

Additional information on TREHALOSE C16

Trehalose C16: A Comprehensive Overview

Trehalose, with the CAS number 42939-93-5, is a naturally occurring disaccharide composed of two glucose molecules. It is widely recognized for its unique properties, including its ability to protect cells and biomolecules from environmental stressors such as dehydration, freezing, and high temperatures. The compound has garnered significant attention in various fields, including biotechnology, food science, and cosmetics. In recent years, advancements in the synthesis and application of trehalose derivatives have further expanded its utility in these industries.

One of the most notable derivatives is Trehalose C16, which represents a modified form of trehalose with enhanced properties. This compound has been extensively studied for its potential in stabilizing proteins and other biomolecules during processing and storage. Recent research has highlighted its ability to form a protective matrix around sensitive molecules, preventing aggregation and degradation. This makes it particularly valuable in the pharmaceutical industry, where maintaining the integrity of active ingredients is crucial.

The synthesis of Trehalose C16 involves a series of chemical modifications that enhance its hydrophobicity and stability. These modifications allow it to interact more effectively with lipid bilayers, making it an ideal candidate for use in drug delivery systems. For instance, studies have shown that Trehalose C16 can encapsulate hydrophobic drugs within lipid nanoparticles, significantly improving their bioavailability. This innovation has opened new avenues for targeted drug delivery, particularly in the treatment of chronic diseases such as cancer.

In the food industry, Trehalose C16 has been explored as a natural sweetener and stabilizer. Its low sweetness profile and high stability make it an attractive alternative to traditional sugar substitutes. Moreover, its ability to retain moisture in food products has led to its use in baked goods and snacks, extending their shelf life without compromising taste or texture. Recent consumer studies have also indicated a preference for products containing Trehalose C16, driven by its natural origin and health benefits.

The cosmetic industry has also benefited from the unique properties of Trehalose C16. Its ability to form a protective barrier on the skin surface makes it an effective ingredient in anti-aging creams and serums. Recent clinical trials have demonstrated that products containing Trehalose C16 can reduce signs of oxidative stress and improve skin elasticity. This has positioned it as a key ingredient in premium skincare formulations.

From a scientific perspective, the molecular structure of Trehalose C16 plays a critical role in its functionality. The addition of specific functional groups enhances its ability to interact with biomolecules and environmental factors. For example, the hydrophobic modifications allow it to penetrate cellular membranes more effectively, while the hydrophilic regions ensure stability in aqueous environments. These properties are essential for its diverse applications across various industries.

Looking ahead, the potential applications of Trehalose C16 are expected to grow further as researchers continue to explore its capabilities. Emerging technologies such as 3D bioprinting and nanotechnology are opening new opportunities for its use in regenerative medicine and advanced drug delivery systems. Additionally, ongoing studies aim to optimize its production processes, making it more accessible for large-scale industrial applications.

In conclusion, Trehalose C16 represents a significant advancement in the field of carbohydrate chemistry. Its unique properties and versatility make it an invaluable compound across multiple industries. As research continues to uncover new applications and improvements, Trehalose C16 is poised to play an even greater role in shaping the future of science and technology.